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Compound of Interest

Compound Name: Diheptyl phthalate-d4

Cat. No.: B568791

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of
Diheptyl phthalate-d4, a deuterated form of Diheptyl phthalate. This information is critical for
its application in various research and development settings, particularly in studies requiring
isotopic labeling for tracking and quantification.

Core Physical and Chemical Properties

Diheptyl phthalate-d4 is structurally similar to its non-deuterated counterpart, with four
deuterium atoms replacing hydrogen atoms on the benzene ring. This substitution results in a
slight increase in molecular weight but generally has a minimal impact on its bulk physical
properties. The data presented below has been compiled from various sources, with properties
of the non-deuterated form included for comparative reference where direct data for the
deuterated compound is limited.
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Source ] Source
. Value (Diheptyl .
Property Value (Diheptyl (Diheptyl
phthalate)
phthalate-d4) phthalate)
Molecular
C22H30D404 [1]12] C22H3404 [3][4]
Formula
Molecular Weight  366.53 g/mol [1][5]16] 362.5 g/mol [3]
CAS Number 358731-41-6 [11[2]5] 3648-21-3 [41171
Neat / Colorless Colorless white
Appearance o (1] o [31[4]
Liquid liquid / Odorless
Melting Point <-40°C 41181191
- _ 360 °C (at 760
Boiling Point [B14][718]
Torr)
195 °C (at 0.04
[91[10]
mmHgQ)
Density ~0.99 g/cm3 [41[7118]
N Low solubility in
Solubility [B1[4]111]
water (0.01%)
Soluble in many
organic solvents [3][11]

and oils

Experimental Protocols for Physical
Characterization

Accurate determination of physical properties is fundamental to the characterization of any
chemical substance. The following section outlines the general methodologies for measuring
the key physical constants of liquid organic compounds like Diheptyl phthalate-d4.

Determination of Boiling Point
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The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid.

Methodology: Distillation Method

Apparatus Setup: A small-scale distillation apparatus is assembled, consisting of a distillation
flask, a condenser, a receiving flask, and a thermometer placed so that the top of the bulb is
level with the bottom of the side-arm of the distillation flask.

Sample Preparation: A small volume of Diheptyl phthalate-d4, along with a few boiling
chips to ensure smooth boiling, is placed in the distillation flask.[12]

Heating: The flask is gently heated. As the liquid boils, the vapor rises, is condensed, and
collects in the receiving flask.

Measurement: The temperature is recorded when it becomes constant, which indicates that
the vapor of the pure substance is in thermal equilibrium with the liquid. This constant
temperature is the boiling point.[4]

Determination of Density

Density is the mass of a substance per unit volume.

Methodology: Gravimetric Method using a Pycnometer or Micropycnometer

Apparatus: A pycnometer, which is a flask with a specific, accurately known volume, is used.
[13]

Measurement of Empty Mass: The pycnometer is thoroughly cleaned, dried, and its mass is
accurately weighed.[13]

Measurement with Sample: The pycnometer is filled with Diheptyl phthalate-d4, ensuring
no air bubbles are present. The mass of the filled pycnometer is then measured.

Measurement with a Reference Liquid: The process is repeated with a reference liquid of
known density, typically deionized water.
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» Calculation: The density of the sample is calculated using the formula: Density = (mass of
sample / mass of water) * density of water[9]

Alternative Methodology: Buoyancy Method (Archimedes' Principle)

A sinker of a known volume is weighed in air and then weighed when submerged in the liquid
sample. The density of the liquid can be determined from the difference in these weights.[14]

Determination of Solubility

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.
Methodology: Visual Method for Miscibility
o Apparatus: A series of test tubes.

e Procedure: A small, measured amount of Diheptyl phthalate-d4 is added to a test tube
containing a specific volume of a solvent (e.g., water, ethanol, hexane).[4]

o Observation: The mixture is agitated vigorously. The liquids are considered miscible (soluble)
if they form a single, clear phase. If two distinct layers form, they are immiscible (insoluble).
[15]

Methodology: Quantitative Analysis for Low Solubility

For substances with low water solubility, a saturated solution is prepared and allowed to
equilibrate. The concentration of the dissolved phthalate in the agueous phase is then
quantified using techniques like Gas Chromatography-Mass Spectrometry (GC-MS) after
extraction.[16][17]

Compound Identification and Purity
Methodology: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful analytical technique for separating, identifying, and quantifying chemical
compounds.
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o Sample Preparation: A dilute solution of Diheptyl phthalate-d4 in a suitable volatile solvent

(e.g., hexane or acetone) is prepared.[18]
« Injection: A small volume of the sample is injected into the gas chromatograph.

e Separation: The sample is vaporized and carried by an inert gas through a capillary column.
Compounds are separated based on their boiling points and interactions with the column's

stationary phase.[11]

o Detection and Identification: As the separated compounds exit the column, they enter the
mass spectrometer, which ionizes the molecules and separates them based on their mass-
to-charge ratio, producing a unique mass spectrum that allows for definitive identification.[7]
The retention time from the GC and the mass spectrum from the MS provide a high degree
of confidence in the identification and purity assessment of the compound.[7][11]

Workflow for Physical Characterization

The following diagram illustrates a logical workflow for the physical characterization of a liquid

organic compound such as Diheptyl phthalate-d4.
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Workflow for the physical characterization of a liquid chemical.

This guide provides essential physical data and standard experimental methodologies for the
characterization of Diheptyl phthalate-d4. Adherence to these protocols will ensure the
generation of accurate and reproducible data, which is paramount for its effective use in

research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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